N-(4,6-dimethyl-2-pyridinyl)-2-(2-naphthyloxy)acetamide

• IUPAC Name: N-(4,6-dimethylpyridin-2-yl)-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C19H18N2O2/c1-13-9-14(2)20-18(10-13)21-19(22)12-23-17-8-7-15-5-3-4-6-16(15)11-17/h3-11H,12H2,1-2H3,(H,20,21,22)
• InChI Key: PXJKVQPSOFSRPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)COC2=CC3=CC=CC=C3C=C2)C
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

N-(4,6-dimethyl-2-pyridinyl)-2-(2-naphthyloxy)acetamide, commonly known as DPNA, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. DPNA belongs to the class of compounds known as pyridine derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of DPNA is not fully understood, but it is believed to act on various signaling pathways within cells. One proposed mechanism involves the inhibition of the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation. DPNA has also been shown to activate the AMPK pathway, which is involved in energy metabolism and cellular stress response.
Biochemical and Physiological Effects:
DPNA has been found to have a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and anti-apoptotic properties. It has also been shown to modulate various enzymes and proteins involved in cellular signaling and metabolism.

Advantages and Limitations for Lab Experiments

One advantage of using DPNA in lab experiments is its high potency and specificity, which allows for precise targeting of specific pathways and proteins. However, one limitation is the potential for off-target effects and toxicity, which must be carefully monitored and controlled.

Future Directions

There are several potential future directions for research on DPNA. One area of interest is in developing DPNA derivatives with improved pharmacological properties, such as increased potency and bioavailability. Another area of interest is in investigating the use of DPNA in combination with other drugs or therapies for enhanced efficacy. Additionally, further research is needed to fully understand the mechanisms of action of DPNA and its potential applications in various disease states.
In conclusion, DPNA is a promising compound with potential therapeutic applications in cancer, diabetes, and neurodegenerative disorders. Further research is needed to fully understand its mechanisms of action and to develop improved derivatives for clinical use.

Synthesis Methods

DPNA can be synthesized using a variety of methods, including the reaction of 4,6-dimethyl-2-pyridinamine with 2-naphthol in the presence of acetic anhydride. Other methods involve the use of different starting materials and catalysts, but the overall goal is to produce a high yield of pure DPNA.

Scientific Research Applications

DPNA has been investigated for its potential use in treating various diseases and conditions, including cancer, diabetes, and neurodegenerative disorders. In cancer research, DPNA has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In diabetes research, DPNA has been found to improve glucose tolerance and insulin sensitivity in animal models. In neurodegenerative disorder research, DPNA has been shown to protect against neuronal damage and improve cognitive function.